Cas no 1217841-04-7 ((S)-tert-Butyl 2-(methylcarbamoyl)piperazine-1-carboxylate hydrochloride)

• Product Name: (S)-tert-Butyl 2-(methylcarbamoyl)piperazine-1-carboxylate hydrochloride
• CAS No: 1217841-04-7
• MF: C₁₁H₂₂ClN₃O₃
• MW: 279.76368188858
• MDL: MFCD11112291
• CID: 1030917
• PubChem ID: 45073269
• Update Time: 2025-04-20

(S)-tert-Butyl 2-(methylcarbamoyl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(methylcarbamoyl)piperazine-1-carboxylate hydrochloride
• AKOS015847222
• 1217841-04-7
• TERT-BUTYL (S)-2-(METHYLCARBAMOYL)PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• (S)1-boc-2-(methylcarbamoyl)piperazine HCl
• tert-Butyl (2S)-2-(methylcarbamoyl)piperazine-1-carboxylate--hydrogen chloride (1/1)
• (S)-tert-Butyl2-(methylcarbamoyl)piperazine-1-carboxylatehydrochloride
• BS-41721
• (S) 1-Boc-2-(methylcarbamoyl)piperazine-HCl
• tert-butyl (2S)-2-(methylcarbamoyl)piperazine-1-carboxylate;hydrochloride
• DTXSID40662702
• DB-258114
• W19060

• MDL： MFCD11112291
• Inchi： 1S/C11H21N3O3.ClH/c1-11(2,3)17-10(16)14-6-5-13-7-8(14)9(15)12-4;/h8,13H,5-7H2,1-4H3,(H,12,15);1H/t8-;/m0./s1
• InChI Key： GYZBGDIBGDZKLS-QRPNPIFTSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@H]1C(NC)=O)=O

Computed Properties

• Exact Mass: 279.1349693g/mol
• Monoisotopic Mass: 279.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų